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Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290

An In-depth Technical Guide to the Safety and Handling of Tetrabutylammonium Benzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tetrabutylammonium
benzoate (CAS No. 18819-89-1), a quaternary ammonium salt utilized as a phase transfer
catalyst, supporting electrolyte, and surfactant in various chemical and pharmaceutical
applications.[1][2] Adherence to the following precautions is critical to ensure the safe use of
this compound in a laboratory or manufacturing setting.

Hazard Identification and Classification

Tetrabutylammonium benzoate is classified as a hazardous substance.[3] It is crucial to
understand its potential hazards to implement appropriate safety measures.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)

Source:[4][5]
Hazard Pictogram:
Signal Word: Warning[6]

Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Harmful if swallowed.[3]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Precautionary Statement
P261 Avoid breathing dust.[5][7]
P264 Wash skin thoroughly after handling.[5]
p271 Use only outdoors or in a well-ventilated area.[5]
P280 Wear protective gloves/ eye protection/ face
protection.[5][7]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[5][7]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[5][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][7]

Call a POISON CENTER/ doctor if you feel

P312

unwell.

If skin irritation occurs: Get medical advice/
P332 + P313 )

attention.[5]

If eye irritation persists: Get medical advice/
P337 + P313 )

attention.[5]
p362 Take off contaminated clothing and wash before

reuse.[5]

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[5]
P405 Store locked up.[5]

Dispose of contents/ container to an approved
P501

waste disposal plant.[5][7]

Source:[5][7]
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Physical and Chemical Properties

Understanding the physical and chemical properties of tetrabutylammonium benzoate is
essential for its safe handling and storage.

Property Value
CAS Number 18819-89-1[1][2][8]
Molecular Formula C23H41NO2[1][2][4]1[8]
Molecular Weight 363.58 g/mol [1][2]
White to colorless or almost white crystalline
Appearance
powder.[1][2]
Melting Point 64-67 °C[2][8][9]
Boiling Point 425.5 °C at 760 mmHg[8]
. Mixes with water.[3] Soluble in acetonitrile
Solubility
(0.1g/mL, clear, colorless).[6]
o Hygroscopic; absorbs moisture from the air.[3]
Hygroscopicity

[10]

Handling and Storage

Proper handling and storage procedures are paramount to minimize exposure and maintain the
integrity of the compound.

Engineering Controls

o Ventilation: Use in a well-ventilated area.[3] Well-designed engineering controls, such as
process enclosures or local exhaust ventilation, are highly effective in protecting workers.[3]
Work under a fume hood.

Personal Protective Equipment (PPE)
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PPE

Specification

Eye/Face Protection

Safety glasses with side shields.[3] Wear
appropriate protective eyeglasses or chemical

safety goggles.[11]

Skin Protection

Wear protective clothing.[3] PVC apron and
barrier cream are recommended.[3] Wear
appropriate protective gloves and clothing to

prevent skin exposure.[11][12]

Hand Protection

Wear suitable gloves.[11]

Respiratory Protection

If dust is generated, use a NIOSH-approved
respirator. No protective equipment is needed
under normal use conditions with adequate

ventilation.[12]

General Hygiene Measures

e Avoid all personal contact, including inhalation.[3]

e Wash hands and face thoroughly after handling.[5][12]

* Immediately change contaminated clothing.[5]

e Do not eat, drink, or smoke when using this product.[10]

Storage Conditions

o Keep containers securely sealed.[3]

o Store in a cool, dry, well-ventilated area.[3]

o Store away from incompatible materials such as oxidizing agents.[3]

» Store under an inert atmosphere due to its hygroscopic nature.[5][12]

« Recommended storage containers include glass, polyethylene, or polypropylene for

laboratory quantities.[3]
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Protocol

Inhalation

Remove from the contaminated area to fresh air.
Encourage the patient to blow their nose. If
irritation or discomfort persists, seek medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing,
including footwear. Flush skin and hair with
running water (and soap if available). Seek

medical attention in the event of irritation.[3]

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15
minutes. Seek immediate medical attention.[3]
[13]

Ingestion

If swallowed, seek immediate medical attention.
For concentrated solutions (10% or higher),
promptly swallow a large quantity of milk, egg
whites, or gelatin solution. If not readily
available, a slurry of activated charcoal may be
useful. Avoid alcohol. Do not induce vomiting

due to probable mucosal damage.[3]

Accidental Release and Disposal
Accidental Release Measures

e Minor Spills: Remove all ignition sources. Clean up all spills immediately. Avoid contact with

skin and eyes. Control personal contact by using protective equipment.[3]

e Major Spills: Alert emergency services. Control personal contact by wearing protective

clothing. Prevent spillage from entering drains or water courses.[3]
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e Cleanup: Collect, bind, and pump off spills. Take up dry and dispose of properly. Avoid the
generation of dust.[5]

Disposal Considerations

o All waste must be handled in accordance with local, state, and federal regulations.|[3]
o Containers may retain chemical residues and present a hazard.[3]

e If recycling is not possible, puncture containers to prevent reuse and bury them at an
authorized landfill.[3]

Stability and Reactivity

o Chemical Stability: The product is considered stable under normal conditions.[3]

Conditions to Avoid: Presence of incompatible materials.[3]

Incompatible Materials: Avoid reaction with oxidizing agents.[3]

Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO),
carbon dioxide (COz2), and nitrogen oxides (NOx).[3]

Hazardous Polymerization: Will not occur.[3]

Toxicological Information

» General: Accidental ingestion may be harmful.[3] As a quaternary ammonium compound, it
may cause muscle paralysis with no brain involvement.[3] There is a significant association
between the development of asthma symptoms and the use of QACs as disinfectants.[3]

o Eye Irritation: Causes serious eye damage.[3]
 Skin Irritation: Irritating to the skin.[3]

» Chronic Effects: Long-term exposure to high dust concentrations may cause changes in lung
function (pneumoconiosis).[3] Prolonged or repeated skin contact may cause degreasing
with drying, cracking, and dermatitis.[3]
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Experimental Protocols Workflow

The following diagram illustrates a general workflow for the safe handling of
tetrabutylammonium benzoate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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